molecular formula C16H22N4O B7528377 (1-Ethylbenzotriazol-5-yl)-(4-methylazepan-1-yl)methanone

(1-Ethylbenzotriazol-5-yl)-(4-methylazepan-1-yl)methanone

Cat. No. B7528377
M. Wt: 286.37 g/mol
InChI Key: DLWRXARVOYSNHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1-Ethylbenzotriazol-5-yl)-(4-methylazepan-1-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as EMT or HATU, and it is widely used in peptide synthesis. EMT is a coupling reagent that is used to activate carboxylic acids for peptide bond formation. In

Mechanism of Action

EMT acts as a coupling reagent by activating carboxylic acids for peptide bond formation. It reacts with carboxylic acids to form an intermediate acyl azide, which then reacts with an amine to form a peptide bond. The reaction is catalyzed by triethylamine, which acts as a base to facilitate the formation of the acyl azide intermediate.
Biochemical and Physiological Effects:
EMT has no known biochemical or physiological effects. It is a synthetic compound that is used exclusively in laboratory settings for peptide synthesis.

Advantages and Limitations for Lab Experiments

EMT has several advantages over other coupling reagents, including high efficiency, low epimerization, and compatibility with a wide range of solvents. EMT is also relatively easy to handle and store. However, EMT has some limitations, including its high cost and potential toxicity. EMT should be handled with care and disposed of properly.

Future Directions

There are several future directions for research on EMT. One area of interest is the development of new and more efficient coupling reagents for peptide synthesis. Researchers are also exploring the use of EMT in the synthesis of complex peptides, including those with post-translational modifications. Additionally, there is ongoing research on the use of EMT in the synthesis of peptidomimetics and other bioactive compounds. Finally, researchers are investigating the potential use of EMT in drug discovery and development.

Synthesis Methods

The synthesis of EMT involves the reaction of 1-ethylbenzotriazole and 4-(dimethylamino)pyridine with 1-(mesitylene-2-sulfonyl)-4-methylazepan-1-one. The reaction takes place in the presence of N,N-dimethylformamide (DMF) and triethylamine (TEA). The resulting product is purified by recrystallization from ethanol.

Scientific Research Applications

EMT is commonly used in peptide synthesis, particularly for the preparation of difficult peptide sequences. It is a highly efficient coupling reagent that can activate carboxylic acids for peptide bond formation. EMT has been used in the synthesis of a wide range of peptides, including cyclic peptides and peptidomimetics. EMT is also used in the synthesis of oligonucleotides and glycopeptides.

properties

IUPAC Name

(1-ethylbenzotriazol-5-yl)-(4-methylazepan-1-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H22N4O/c1-3-20-15-7-6-13(11-14(15)17-18-20)16(21)19-9-4-5-12(2)8-10-19/h6-7,11-12H,3-5,8-10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DLWRXARVOYSNHH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=C(C=C(C=C2)C(=O)N3CCCC(CC3)C)N=N1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H22N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

286.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.